Cas no 2137545-81-2 (5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137545-81-2
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 5866788
• PubChem ID: 165478859
• Update Time: 2025-08-04

5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• 2137545-81-2
• EN300-1077695

• Inchi： 1S/C9H7BrN2OS/c1-12-5-11-8(7(10)9(12)13)6-3-2-4-14-6/h2-5H,1H3
• InChI Key： NNHKRRVVJRCTAD-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C=NC=1C1=CC=CS1)=O

Computed Properties

• Exact Mass: 269.94625g/mol
• Monoisotopic Mass: 269.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.9Ų

Additional information on 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

Research Brief on 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS: 2137545-81-2): Recent Advances and Applications

The compound 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS: 2137545-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, which includes a dihydropyrimidinone core and a thiophene moiety, makes it a versatile scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of inhibitors targeting various enzymes, including kinases and phosphodiesterases, which are implicated in numerous disease pathways.

One of the most notable advancements in the study of this compound is its application in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one exhibit potent inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to interfere with cell cycle progression and induce apoptosis.

In addition to its anticancer potential, recent research has also explored the compound's role in antimicrobial therapy. A study conducted by a team at the University of Cambridge revealed that certain analogs of 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one display significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the compound's potential as a lead structure for the development of new antibiotics.

The synthesis of 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one has also been a focus of recent research. Advances in catalytic methods, such as the use of transition metal catalysts and green chemistry approaches, have improved the efficiency and yield of its production. These developments are critical for scaling up the compound's synthesis for further preclinical and clinical studies.

In conclusion, 5-bromo-3-methyl-6-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS: 2137545-81-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in anticancer and antimicrobial drug discovery. Ongoing research continues to explore its full potential, and future studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties. This compound is poised to play a significant role in the development of next-generation therapeutics.